Ethyl 2-(3-bromophenyl)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-(3-bromophenyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C12H10BrNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• InChI Key: DXNNRQNTJYNOPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C2=CC(=CC=C2)Br
• Molecular Formula: C12H10BrNO2S
• DSSTOX Substance ID: DTXSID70674292
• Molecular Weight: 312.18 g/mol
• CAS RN: 786654-97-5

Description

Ethyl 2-(3-bromophenyl)thiazole-4-carboxylate is a chemical compound with the CAS Number: 786654-97-5. It has a molecular weight of 312.19.

Molecular Structure Analysis

The IUPAC name for this compound is ethyl 2-(3-bromophenyl)-1,3-thiazole-4-carboxylate. The InChI code is 1S/C12H10BrNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a boiling point of 415.2°C at 760 mmHg.

Scientific Research Applications

Synthetic Applications and Methodologies

• Radical Cyclisation for Heterocycle Synthesis : Aryl radical building blocks, including bromophenyl derivatives, have been utilized in radical cyclisation reactions onto azoles, yielding new heterocyclic compounds. Such methodologies demonstrate the utility of bromophenyl-thiazole derivatives in synthesizing complex heterocycles, relevant for pharmaceutical and material science applications (Allin et al., 2005).

• Synthesis of Thiazole Derivatives : An improved method for synthesizing 2-Bromo-Thiazole-4-Carboxylic Acid from ethyl 2-amino-thiazole-4-carboxylate showcases the potential of such compounds as intermediates for further chemical transformations (Zhou Zhuo-qiang, 2009).

Pharmacological Applications

• Anticancer Activity : A study on new thiazole compounds synthesized from ethyl 2-(4-hydroxyphenyl)-4-methylthiazole-5-carboxylate demonstrated significant anticancer activity against breast cancer cells, suggesting potential medicinal applications of related thiazole derivatives (Sonar et al., 2020).

• Immunomodulatory and Anticancer Activities : Novel thiazole derivatives have shown significant immunomodulatory and anticancer activities, indicating the utility of thiazole-based compounds in developing new therapeutic agents (Abdel‐Aziz et al., 2009).

Material Science and Optical Properties

• Nonlinear Optical Properties : Ethyl2-(substituted-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives have been studied for their nonlinear optical properties, showcasing the relevance of thiazole derivatives in technological and material science applications (Haroon et al., 2019).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statement is H319, which indicates that it causes serious eye irritation. The precautionary statements are P305+P351+P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes.

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole compounds generally interact with their targets through the thiazole ring, which is planar and aromatic. The aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution .

Biochemical Pathways

Thiazole derivatives have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), ritonavir (antiretroviral drug), abafungin (antifungal drug), bleomycine, and tiazofurin (antineoplastic drug) . These compounds affect various biochemical pathways, leading to their diverse biological activities.